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Compound of Interest

Methyl 2-hydroxy-3-
Compound Name:
phenylpropanoate

Cat. No.: B079360

Essential Safety and Handling Guide for Methyl
2-hydroxy-3-phenylpropanoate

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with Methyl 2-hydroxy-3-
phenylpropanoate (CAS No. 22335-98-2). Adherence to these procedures is essential for
ensuring laboratory safety and minimizing risk.

Hazard Identification and Classification

Methyl 2-hydroxy-3-phenylpropanoate is classified as a hazardous substance. The following
table summarizes its GHS (Globally Harmonized System of Classification and Labelling of
Chemicals) classifications.
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Hazard Class Hazard Category Hazard Statement

Acute toxicity, oral Category 4 H302: Harmful if swallowed[1]
Skin corrosion/irritation Category 2 H315: Causes skin irritation[1]
Serious eye damage/eye H319: Causes serious eye
L Category 2A L

irritation irritation[1]

Specific target organ toxicity, ]
] ] H335: May cause respiratory
single exposure; Respiratory Category 3 o
o irritation[1]
tract irritation

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling Methyl 2-hydroxy-3-
phenylpropanoate to prevent exposure.

PPE Category Specification Rationale

Safety glasses with side-

shields or goggles. A face To protect against eye irritation
Eye and Face Protection shield may be required for or serious eye damage from

larger quantities or when there  splashes or dust.

is a splash hazard.

Chemical-resistant gloves

(e.g., nitrile rubber). Wear To prevent skin irritation or
Skin Protection appropriate protective clothing harmful effects from skin

to prevent skin exposure.[2] A absorption.[2]

lab coat is required.

Use a NIOSH/MSHA or

European Standard EN 149 To prevent respiratory tract
Respiratory Protection approved respirator if irritation from dust or aerosols.

ventilation is inadequate or for [2]

spill cleanup.

Operational Plan: Step-by-Step Handling Procedure
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Proper handling of Methyl 2-hydroxy-3-phenylpropanoate is crucial to maintain a safe
laboratory environment. The following workflow outlines the key steps from preparation to post-
handling.
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Preparation

Don Appropriate PPE

l

Work in a Well-Ventilated Area
(e.g., Fume Hood)

i

Gather All Necessary Equipment
and Reagents

Proceed to Handling

Hanglling
v

Carefully Weigh or Measure
the Required Amount

i

Transfer the Chemical
with Caution

v

Perform the Experimental Procedure

Proceed to Post-Handling

Post-Handling
v

Clean the Work Area
and Equipment

'

Decontaminate or Dispose of
Contaminated Materials

'

Remove PPE in the
Correct Order

'

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for handling Methyl 2-hydroxy-3-phenylpropanoate.
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Disposal Plan

Proper disposal of Methyl 2-hydroxy-3-phenylpropanoate and its containers is critical to
prevent environmental contamination and ensure regulatory compliance.

Waste Collection:

e Solid Waste: Unused or contaminated solid material should be collected in a clearly labeled,
sealed container.

e Liquid Waste: Solutions containing Methyl 2-hydroxy-3-phenylpropanoate should be
collected in a designated, labeled, and sealed waste container.

o Contaminated Materials: All disposable items that have come into contact with the chemical,
such as gloves, paper towels, and pipette tips, must be disposed of as hazardous waste.

Disposal Procedure:

» Labeling: Ensure all waste containers are accurately labeled with the chemical name and
associated hazards.

o Storage: Store waste containers in a designated, well-ventilated, and secure area, away
from incompatible materials.

e Regulatory Compliance: Dispose of the chemical waste in accordance with all federal, state,
and local regulations. Consult your institution's Environmental Health and Safety (EHS)
department for specific guidelines. Do not dispose of this chemical down the drain.

Emergency Procedures
Spill Response:

e Evacuate the immediate area.

e Ensure proper ventilation.

o Wearing appropriate PPE, vacuum or sweep up the spilled material.[2]
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» Place the collected material into a suitable, labeled container for disposal.[2]
o Clean the spill area thoroughly.
First Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[2]

o Skin Contact: Remove contaminated clothing and shoes. Flush skin with plenty of water for
at least 15 minutes. Seek medical attention if irritation develops.[2]

 Inhalation: Move the exposed person to fresh air. If breathing is difficult, give oxygen. Seek
medical attention.[2]

 Ingestion: Do not induce vomiting. Wash out mouth with water and give plenty of water to
drink. Seek immediate medical attention.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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